Reduced XLFG oligosaccharide (XLFGol)

• Molecular Formula: C40H70O33
• Synonyms: C57H98O47

Description

Reduced XLFG oligosaccharide (XLFGol) is a derivative of the xyloglucan oligosaccharide XLFG, characterized by a reduced terminal glucose residue substituted with sorbitol. Its molecular formula is C₆₃H₁₀₈O₅₂, with a degree of polymerization (DP) of 11 and a formula weight (FW) of 1,697.49 . XLFGol is enzymatically derived from xyloglucan, a hemicellulosic polysaccharide critical for plant cell wall structure and stress adaptation. Its structure includes a backbone of β-1,4-linked glucose residues substituted with xylose, galactose, and fucose side chains (XLFG: X = xylose, L = galactose, F = fucose, G = glucose) . XLFGol is commercially available with >75% purity and is utilized in plant biology research to study cell wall dynamics, salt stress responses, and immune modulation .

Comparison with Similar Compounds

Comparative Analysis with Similar Xyloglucan Oligosaccharides

Structural Comparisons

XLFGol differs from non-reduced and substituted analogues in terminal group chemistry, solubility, and mass spectral profiles. Key structural distinctions include:

Compound	Structure	DP	FW	Key Modifications	m/z (MALDI-MS)
XLFGol	Reduced XLFG	11	1,697.49	Sorbitol terminus	~1,571
XLFG	Native XLFG	10	1,695.47	Native reducing end (Glc)	~1,571
XLFG(Ac)	Acetylated XLFG	10	1,575.37	Single O-acetylation	~1,633
XXFGol	Reduced XXFG	9	1,373.21	Sorbitol terminus	~1,247
XXXG	Unbranched core	8	1,085	No galactose/fucose substitutions	~1,085

Key Observations :

• Terminal Reduction : XLFGol’s sorbitol terminus enhances stability against enzymatic hydrolysis compared to native XLFG .
• Acetylation : XLFG(Ac) exhibits altered solubility and interaction kinetics due to acetyl groups, impacting its role in cell wall remodeling .
• Branching : XLFGol’s fucose moiety distinguishes it from XXFGol and XXXG, enabling specific biological interactions (e.g., receptor binding) .

Salt Stress Adaptation

XLFGol and XLFG accumulate under salt stress in Arabidopsis thaliana, regulated by xyloglucan endotransglucosylase/hydrolase (XTH30). Mutants lacking XTH30 show reduced XLFG levels, impairing salt tolerance . In contrast, XXFG and XXXG abundances decrease under stress, suggesting divergent roles .

Enzymatic Specificity

• Digestion Profiles: Endoglucanases like ClXgl74A cleave XLFGol into DP4 fragments, whereas non-reduced XLFG produces larger oligosaccharides, reflecting structural accessibility differences .